Cas no 1357752-37-4 (N-(3-fluorophenyl)-4-(4-fluorophenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide)

• Product Name: N-(3-fluorophenyl)-4-(4-fluorophenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide
• CAS No: 1357752-37-4
• MF: C₂₁H₁₄F₂N₂OS
• MW: 380.410470485687
• CID: 5399000
• Update Time: 2025-11-07

N-(3-fluorophenyl)-4-(4-fluorophenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-fluorophenyl)-4-(4-fluorophenyl)-3-pyrrol-1-ylthiophene-2-carboxamide
• N-(3-fluorophenyl)-4-(4-fluorophenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide

• Inchi： 1S/C21H14F2N2OS/c22-15-8-6-14(7-9-15)18-13-27-20(19(18)25-10-1-2-11-25)21(26)24-17-5-3-4-16(23)12-17/h1-13H,(H,24,26)
• InChI Key： IPTILXKVNDACTQ-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=CC(F)=C2)=O)SC=C(C2=CC=C(F)C=C2)C=1N1C=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-fluorophenyl)-4-(4-fluorophenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide

Professional Introduction to N-(3-fluorophenyl)-4-(4-fluorophenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide (CAS No. 1357752-37-4)

N-(3-fluorophenyl)-4-(4-fluorophenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number CAS No. 1357752-37-4, represents a unique blend of fluorinated aromatic rings and heterocyclic structures, making it a promising candidate for various applications in medicinal chemistry and drug development.

The molecular structure of N-(3-fluorophenyl)-4-(4-fluorophenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide incorporates key functional groups that contribute to its distinct chemical properties. The presence of fluorine atoms in both the phenyl rings enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the thiophene ring and the pyrrole moiety introduce rigidity and electronic characteristics that can influence binding interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. N-(3-fluorophenyl)-4-(4-fluorophenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide has emerged as a compound of interest due to its potential applications in the treatment of various diseases. Its unique structural features make it a versatile scaffold for designing molecules that can interact with biological pathways in innovative ways.

The pharmaceutical industry has shown particular interest in fluorinated compounds due to their favorable pharmacokinetic properties. Fluorine atoms can modulate the electronic distribution of molecules, leading to enhanced binding affinity and selectivity. This property is particularly valuable in the development of small-molecule inhibitors and agonists. The compound's structure, featuring both 3-fluorophenyl and 4-fluorophenyl substituents, suggests potential interactions with enzymes and receptors involved in critical biological processes.

Recent studies have explored the pharmacological profile of N-(3-fluorophenyl)-4-(4-fluorophenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide, focusing on its potential as an anti-inflammatory agent. The compound has demonstrated promising results in preclinical models, showing ability to modulate inflammatory pathways without significant toxicity. This finding is particularly noteworthy given the growing demand for alternative treatments for chronic inflammatory conditions.

The synthesis of N-(3-fluorophenyl)-4-(4-fluorophenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the compound's structural complexity but also underscore the importance of innovative methodologies in modern drug discovery.

The role of computational chemistry in understanding the behavior of N-(3-fluorophenyl)-4-(4-fluorophenyl)-3-(H-pyrrol-1-ylethioprene -carboxamide) has been increasingly recognized. Molecular modeling studies have provided valuable insights into its interactions with biological targets, helping researchers optimize its pharmacological properties. These computational approaches are essential for accelerating the drug development process by predicting potential side effects and improving drug-like characteristics.

In conclusion, N-(H-pyrrolle) -fluoro)phenyle)phenyle)phenyle)phenyle)phenyle)phenyle)phenyle)phenyle)phenyle)phenyle)phenyle)phenyle